Cas no 1261620-10-3 (3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261620-10-3
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 4988203
• Update Time: 2025-06-12

3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7ClF4O2/c11-5-4-7(16)6-2-1-3-8(9(6)12)17-10(13,14)15/h1-3H,4-5H2
• InChI Key： SGJBRKUGDVVCIO-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C=1F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone

Introduction to 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261620-10-3)

3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone, with the CAS number 1261620-10-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro, fluoro, and trifluoromethoxy substituent, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone is C₁₄H₉ClF₄O. The presence of these specific functional groups imparts distinct properties to the molecule, such as enhanced lipophilicity and metabolic stability. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug design due to their ability to modulate biological activity and improve drug efficacy. The introduction of fluorine atoms into organic molecules can significantly alter their physical and chemical properties, leading to improved binding affinity, selectivity, and bioavailability. The compound 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone exemplifies this trend, as the trifluoromethoxy group enhances its lipophilicity and stability.

The synthesis of 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone typically involves multi-step reactions, including the introduction of the chloro, fluoro, and trifluoromethoxy substituents onto the propiophenone scaffold. Advanced synthetic methods and catalytic systems have been developed to achieve high yields and purity levels, making this compound accessible for further research and development.

In the context of medicinal chemistry, 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone has shown promise as a lead compound for various therapeutic applications. For instance, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. Additionally, preliminary studies have suggested that this compound may have antiviral properties, making it a candidate for further investigation in the development of antiviral therapies.

The biological activity of 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone has been explored through in vitro and in vivo assays. In cell-based assays, it has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Clinical trials are an essential step in the drug development process, and while 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone is still in the early stages of research, preclinical studies have provided valuable insights into its safety and efficacy. Animal models have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These results are encouraging and support further clinical evaluation.

The structural diversity of fluorinated compounds like 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone also opens up opportunities for structure-activity relationship (SAR) studies. By systematically modifying the chemical structure, researchers can identify key functional groups that contribute to the desired biological activity. This approach can lead to the discovery of more potent and selective analogs with improved therapeutic profiles.

In conclusion, 3-Chloro-2'-fluoro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261620-10-3) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments.